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Compound of Interest

tert-Butyl 1-
Compound Name:

allylhydrazinecarboxylate

Cat. No.: B153078

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
tert-Butyl 1-allylhydrazinecarboxylate, a key reagent in synthetic organic chemistry. The
information is compiled from various sources to assist researchers and professionals in its
handling, application, and process development.

Compound Identification

o Chemical Name: tert-butyl 1-allylhydrazinecarboxylate[1][2][3]
o |[UPAC Name: tert-butyl N-amino-N-prop-2-enylcarbamate[2]

e CAS Number: 21075-86-5[1][2][4]

e Molecular Formula: CsH16N202[1][2][4]

e Molecular Weight: 172.22 g/mol [1][4]

e Synonyms: 1-allyl-1-tert-butoxycarbonylhydrazine, N-Allyl-hydrazinecarboxylic acid tert-butyl
ester, EOS-61126[1][2][3]

Physical and Chemical Properties
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The following table summarizes the available physical property data for tert-Butyl 1-

allylhydrazinecarboxylate. It is important to note that several of these values are predicted

based on computational models and should be considered as estimates.

Property Value Source Notes
Molecular Weight 172.22 g/mol [1114]

172.23 g/mol [2]

Melting Point 58 °C [2] Experimental
225.8+33.0°C [1] Predicted

Boiling Point Not Available [2]

Density 1.012 £ 0.06 g/cm3 [1] Predicted
Refractive Index 1.474 [1] Predicted
Flash Point 90.4£25.4°C [1] Predicted
Vapor Pressure 0-1:+0.4mmHg at [1] Predicted

25°C

Purity

97% - 98%

[1]14]

As commercially

available

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of tert-Butyl 1-

allylhydrazinecarboxylate are not readily available in the surveyed literature. However,

protocols for the synthesis of its core precursor, tert-butyl carbazate, are well-documented and

provide insight into the laboratory procedures relevant to this class of compounds.

Example Protocol: Synthesis of tert-Butyl Carbazate

This procedure describes the synthesis of tert-butyl carbazate from di-tert-butyl dicarbonate

and hydrazine hydrate.[5]

Materials:
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Di-tert-butyl dicarbonate

Hydrazine hydrate[5]

Isopropyl alcohol (IPA)[5]

Dichloromethane (DCM)

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

e Dissolve hydrazine hydrate (2.26 mmol) in 5 mL of isopropyl alcohol.[5]
e Cool the solution to 0 °C in an ice bath.[5]

e Add a solution of di-tert-butyl dicarbonate (1 mmol) in 1 mL of isopropyl alcohol dropwise to
the cooled hydrazine hydrate solution.[5]

e Stir the resulting reaction mixture at 0 °C for 2 hours.[5]

e Following the reaction, remove the solvent by evaporation.[5]

o Dissolve the residue in dichloromethane.[5]

e Dry the organic solution over anhydrous magnesium sulfate.[5]

e Filter the solution to remove the desiccant.[5]

Evaporate the solvent to yield tert-butyl carbazate as a white semi-solid.[5]

Logical Workflow Visualization

The following diagram illustrates the experimental workflow for the synthesis of tert-butyl
carbazate, a key precursor to tert-Butyl 1-allylhydrazinecarboxylate.
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Starting Materials

[Hydrazine Hydrate in IPA (Di-tert-butyl Dicarbonate in IPA)
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Caption: Workflow for the synthesis of tert-butyl carbazate.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b153078?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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